Reductive amination of oxygen-containing organic compounds
Russian Chemical Reviews Pub Date: DOI: 10.1070/RC1999v068n01ABEH000389
Abstract
The data dealing with reductive amination of oxygen-containing organic compounds of different classes are systematised. New data on the amination agents and the catalysts used are presented. The dependence of the reactivity of reagents on their structures is considered. The bibliography includes 249 references.
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